3-Amino-3,4-dihydro-2H-chromen-7-ol;hydrochloride
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Overview
Description
3-Amino-3,4-dihydro-2H-chromen-7-ol;hydrochloride, also known as ADHC hydrochloride, is a synthetic compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. This compound belongs to the class of coumarin derivatives and has a molecular formula of C10H12ClNO2.
Scientific Research Applications
Antitumoral Activities
The compound has been used in the synthesis of a series of new N-Benzylidene derivatives of 3-Amino-4-imino-3,5-dihydro-4H-chromeno[2,3-d]pyrimidine . These derivatives have been tested for their antiproliferative activities in fibroblasts and eight representative human tumoral cell lines .
Anticancer Properties
2H/4H-chromenes, a group that includes 3-Amino-3,4-dihydro-2H-chromen-7-ol;hydrochloride, have been reported to have exciting biological activities, including anticancer properties .
Anticonvulsant Properties
2H/4H-chromenes, including 3-Amino-3,4-dihydro-2H-chromen-7-ol;hydrochloride, have been reported to have anticonvulsant properties .
Antimicrobial Properties
2H/4H-chromenes, including 3-Amino-3,4-dihydro-2H-chromen-7-ol;hydrochloride, have been reported to have antimicrobial properties .
Anticholinesterase Properties
2H/4H-chromenes, including 3-Amino-3,4-dihydro-2H-chromen-7-ol;hydrochloride, have been reported to have anticholinesterase properties .
Antituberculosis Properties
2H/4H-chromenes, including 3-Amino-3,4-dihydro-2H-chromen-7-ol;hydrochloride, have been reported to have antituberculosis properties .
Antidiabetic Properties
2H/4H-chromenes, including 3-Amino-3,4-dihydro-2H-chromen-7-ol;hydrochloride, have been reported to have antidiabetic properties .
Enzyme Reactions
The compound has been used in the development of biotransamination reactions . Three different types of enzymes were employed in these reactions .
Mechanism of Action
Target of Action
It’s worth noting that coumarin derivatives, which this compound is a part of, have been extensively studied for their biological properties . They have been found to interact with a variety of targets, including anti-coagulants, anti-HIV, anticancer, anti-microbial, anti-tumor, antioxidant, anti-Alzheimer, anti-tuberculosis, anti-platelet activity, COX inhibitors, anti-inflammatory, anti-asthmatic, anti-viral and DNA gyrase inhibitors .
Mode of Action
Coumarin derivatives have been shown to interact with their targets in a variety of ways . For instance, they can inhibit enzymes, interact with receptors, or interfere with cellular processes . The exact mode of action would depend on the specific target and the biochemical context.
Biochemical Pathways
Given the wide range of biological activities associated with coumarin derivatives, it’s likely that multiple pathways could be affected . These could include pathways related to inflammation, cancer, microbial infection, and more .
Result of Action
Based on the known activities of coumarin derivatives, it’s likely that this compound could have a variety of effects, such as inhibiting enzyme activity, modulating receptor signaling, or interfering with cellular processes .
properties
IUPAC Name |
3-amino-3,4-dihydro-2H-chromen-7-ol;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO2.ClH/c10-7-3-6-1-2-8(11)4-9(6)12-5-7;/h1-2,4,7,11H,3,5,10H2;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KOGYIXCYXBXAAY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(COC2=C1C=CC(=C2)O)N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.65 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-3,4-dihydro-2H-chromen-7-ol;hydrochloride |
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